1-(Methanesulfonyl)-4-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]piperazine

• CAS No.: 823197-45-1
• Molecular Formula: C13H16F4N2O3S
• Molecular Weight: 356.34 g/mol
• IUPAC Name: 1-methylsulfonyl-4-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]piperazine
• InChI: InChI=1S/C13H16F4N2O3S/c1-23(20,21)19-8-6-18(7-9-19)10-2-4-11(5-3-10)22-13(16,17)12(14)15/h2-5,12H,6-9H2,1H3
• InChI Key: MRXVLSQOQDZEAV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)OC(C(F)F)(F)F

Description

1-(Methanesulfonyl)-4-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]piperazine is a useful research compound. Its molecular formula is C13H16F4N2O3S and its molecular weight is 356.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]piperazine (10.95 g, 0.04) was dissolved in DCM (500 ml) and triethylamine (18.5 ml, 0.13 mol) was added. The mixture was cooled to 0° C. and methane sulphonyl chloride (7.4 ml, 0.048 mol) added. Allowed to reach ambient temperature and stirred overnight. The reaction mixture washed with water and the organic phase collected, dried over MgSO4, filtered and evaporated to dryness. The residual solid was crystallised from ethanol to yield 1-(methylsulfonyl)-4-[4-(1,1,2,2-tetrafluoroethoxy)phenyl]piperazine as a white solid. Yield 12.3 g (78.5%)